4-(2,4-Dimethyl-phenyl)-4-hydroxy-butyric acid

• IUPAC Name: 4-(2,4-dimethylphenyl)-4-hydroxybutanoic acid
• InChI: InChI=1S/C12H16O3/c1-8-3-4-10(9(2)7-8)11(13)5-6-12(14)15/h3-4,7,11,13H,5-6H2,1-2H3,(H,14,15)
• InChI Key: FKPRMHFIKWTZCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(CCC(=O)O)O)C
• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol

Description

4-(2,4-Dimethyl-phenyl)-4-hydroxy-butyric acid, also known as 4-DMAPA, is an organic compound belonging to the class of carboxylic acids. It is a white, crystalline solid that is soluble in water and other polar solvents. 4-DMAPA has a wide range of applications in the fields of medicine, biochemistry, and pharmacology, and is used in the synthesis of pharmaceuticals, cosmetics, dyes, and other organic compounds.

Mechanism of Action

4-(2,4-Dimethyl-phenyl)-4-hydroxy-butyric acid is a substrate for the enzyme 4-hydroxybutyryl-CoA dehydrogenase, which catalyzes the oxidation of 4-hydroxybutyric acid to form 4-(2,4-Dimethyl-phenyl)-4-hydroxy-butyric acid. This enzyme is involved in the metabolism of fatty acids, and its activity is essential for the proper functioning of cellular processes.
Biochemical and Physiological Effects
4-(2,4-Dimethyl-phenyl)-4-hydroxy-butyric acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. 4-(2,4-Dimethyl-phenyl)-4-hydroxy-butyric acid has also been shown to modulate the activity of the enzyme fatty acid amide hydrolase (FAAH), which plays a role in the metabolism of endocannabinoids. In addition, 4-(2,4-Dimethyl-phenyl)-4-hydroxy-butyric acid has been shown to have anti-inflammatory and anti-cancer effects in animal models.

Advantages and Limitations for Lab Experiments

4-(2,4-Dimethyl-phenyl)-4-hydroxy-butyric acid has several advantages for laboratory experiments. It is a relatively stable compound that can be stored at room temperature for extended periods of time. It is also highly soluble in water and other polar solvents, making it easy to use in a variety of experiments. However, 4-(2,4-Dimethyl-phenyl)-4-hydroxy-butyric acid is also highly toxic, and should be handled with caution in the laboratory.

Future Directions

There are numerous potential future directions for research on 4-(2,4-Dimethyl-phenyl)-4-hydroxy-butyric acid. These include further studies on its biochemical and physiological effects, as well as studies on its potential therapeutic applications. Additionally, research on the synthesis of 4-(2,4-Dimethyl-phenyl)-4-hydroxy-butyric acid could lead to more efficient and cost-effective production methods. Finally, further research on the enzyme 4-hydroxybutyryl-CoA dehydrogenase could lead to a better understanding of its role in metabolism and the development of new therapeutic strategies.

Scientific Research Applications

4-(2,4-Dimethyl-phenyl)-4-hydroxy-butyric acid is widely used in scientific research due to its unique properties. It is used as a substrate in enzyme assays, as a reagent in organic synthesis, and as a ligand for protein-protein interactions. It is also used in the study of metabolic pathways and drug metabolism, as well as in the study of biochemical and physiological processes.